Cas no 2137790-39-5 (1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl-)

• Product Name: 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl-
• CAS No: 2137790-39-5
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286922
• Update Time: 2025-07-15

1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl-

• Inchi： 1S/C11H21Cl/c1-6-7-9(2)10(8-12)11(3,4)5/h6,9-10H,1,7-8H2,2-5H3
• InChI Key： VTJOWKNTJVPZIP-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(CCl)C(C)(C)C

Additional information on 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl-

Introduction to 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5) and Its Emerging Applications in Chemical Biology

1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137790-39-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the class of alkenes, characterized by a carbon-carbon double bond, and incorporates functional groups that make it a valuable intermediate in synthetic chemistry and drug development. The presence of a chloromethyl substituent at the fifth carbon atom and two isopropyl groups at the fourth and sixth carbons introduces distinct chemical properties that enable its application in various biochemical transformations.

The molecular structure of 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5) can be described as a branched alkene with a seven-carbon backbone. The chloromethyl group (–CH₂Cl) is a key functional moiety that facilitates nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. Additionally, the two isopropyl groups (–CH(CH₃)₂) at the fourth and sixth carbons contribute to steric hindrance and influence the compound's reactivity in different chemical environments. This structural arrangement not only enhances its utility in organic synthesis but also opens up possibilities for its incorporation into biologically active compounds.

In recent years, the interest in 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5) has been driven by its potential applications in pharmaceutical research and development. The chloromethyl group serves as a versatile handle for further functionalization, allowing chemists to introduce various pharmacophores or bioactive moieties into the molecule. This capability is particularly valuable in drug discovery efforts, where modular synthetic strategies are employed to generate libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of complex natural products and drug candidates. For instance, researchers have leveraged the reactivity of the chloromethyl group to introduce sugar moieties or other heterocyclic structures, which are common features in many bioactive molecules. The presence of the branched alkene backbone also allows for stereoselective modifications, enabling the preparation of enantiomerically pure compounds that are often required for biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5) in medicinal chemistry. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been utilized to introduce diverse functional groups at specific positions within the molecule. These techniques have expanded the synthetic toolkit available to chemists working on drug development projects, allowing for more efficient and scalable production of target compounds.

The compound's unique structural features also make it an attractive candidate for studying enzyme mechanisms and substrate recognition in biochemical pathways. By incorporating labeled or modified versions of 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5), researchers can gain insights into how enzymes interact with specific substrates and how modifications to these substrates affect enzyme activity. Such studies are crucial for understanding disease mechanisms and developing targeted therapeutic strategies.

In addition to its pharmaceutical applications, 1-Heptene, 5-(chloromethyl)-4,6,6-trimethyl- (CAS No. 2137790-39-5) has found utility in materials science and polymer chemistry. The ability to functionalize this compound with various groups allows for the creation of novel polymers with tailored properties. For example, incorporating hydrophilic or hydrophobic moieties can modulate the solubility and mechanical strength of polymer materials, making them suitable for applications in coatings, adhesives, or biomedical devices.

The synthesis of 1-Heptene, 5-(chloromethyl)-4,6，trimethyl- involves multi-step organic transformations that highlight its complexity as a chemical entity. Traditional methods often involve catalytic hydrogenation followed by selective halogenation to introduce the desired functional groups. However， recent innovations have led to more streamlined synthetic routes， including enzymatic catalysis or flow chemistry approaches， which improve yield， reduce waste， and enhance scalability。

The growing body of research on 1 Heptene 5 chloro methyl 4 66 trimethy underscores its significance as a versatile intermediate in chemical biology。 Its ability to undergo diverse transformations while maintaining structural integrity makes it an indispensable tool for synthetic chemists。 As our understanding of biochemical pathways continues to expand， so too will the applications of this remarkable compound。